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Compound of Interest

Compound Name: MeOSuc-Ala-Ala-Pro-Val-PNA

Cat. No.: B058220

Introduction

N-Methoxysuccinyl-L-Alanyl-L-Alanyl-L-Prolyl-L-Valine p-nitroanilide, commonly abbreviated as
MeOSuc-Ala-Ala-Pro-Val-pNA or MeOSuc-AAPV-pNA, is a highly sensitive and specific
chromogenic substrate primarily utilized for the kinetic analysis of elastase enzymes,
particularly human neutrophil elastase (HNE), also known as human leukocyte elastase (HLE).
[1][2] Its high specificity and solubility make it an invaluable tool in both basic research and
drug development for studying proteolytic activity and screening for potential enzyme inhibitors.

[1]

This peptide derivative is designed to be selectively cleaved by elastase, releasing the
chromophore p-nitroaniline (pNA).[1] The rate of pNA release can be monitored
spectrophotometrically, providing a direct measure of enzymatic activity.[1] This guide provides
a comprehensive overview of the technical details required for the effective use of MeOSuc-
Ala-Ala-Pro-Val-pNA in a research setting.

Chemical and Physical Properties

MeOSuc-Ala-Ala-Pro-Val-pNA is a synthetic peptide with a methoxysuccinyl group at the N-
terminus and a p-nitroanilide group at the C-terminus of the valine residue. The
methoxysuccinyl group enhances the solubility of the peptide.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b058220?utm_src=pdf-interest
https://www.benchchem.com/product/b058220?utm_src=pdf-body
https://www.chemimpex.com/products/36977
https://www.medchemexpress.com/meosuc-ala-ala-pro-val-pna.html?locale=ko-KR
https://www.chemimpex.com/products/36977
https://www.chemimpex.com/products/36977
https://www.chemimpex.com/products/36977
https://www.benchchem.com/product/b058220?utm_src=pdf-body
https://www.benchchem.com/product/b058220?utm_src=pdf-body
https://www.benchchem.com/product/b058220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

CAS Number 70967-90-7 --INVALID-LINK--

Molecular Formula C27H38N609 --INVALID-LINK--

Molecular Weight 590.63 g/mol --INVALID-LINK--
Appearance White to off-white solid --INVALID-LINK--

Purity >98% (by HPLC) --INVALID-LINK--

Solubility DMSO (20 mM), DMF (5 --INVALID-LINK--, --INVALID-

mg/mL), Ethanol (1 mg/mL) LINK--

Store at -20°C or below. Stock
Storage solutions are stable for up to 3 --INVALID-LINK--
months at -20°C.

Mechanism of Action

MeOSuc-Ala-Ala-Pro-Val-pNA serves as a substrate for serine proteases, with a high degree
of specificity for elastases. The enzyme catalyzes the hydrolytic cleavage of the amide bond
between the valine residue and the p-nitroaniline moiety. This reaction releases p-nitroaniline, a
yellow chromophore that can be quantified by measuring its absorbance at approximately 405-
410 nm. The rate of increase in absorbance is directly proportional to the elastase activity
under appropriate assay conditions.
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Reactants

MeOSuc-Ala-Ala-Pro-Val-pNA
(Colorless)

(Human Neutrophil Elastase)

Hydrolysis Release

Products

-Ala-Ala-Pro- p-nitroaniline
(MeOSuc Ala-Ala-Pro VaD ((Yellow, Absorbs at 405-410 nm))
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Preparation

Prepare Assay Buffer,
Substrate Solution (0.2 mM),
and Enzyme Dilutions

Assay Execution

y

Equilibrate Spectrophotometer
and Substrate to 25°C

Add Enzyme to Substrate
and Mix

Record Absorbance at 410 nm
over Time

Data Avnalysis

(Plot Absorbance vs. Time)

l

(Determine Linear Rate (AA/min))

using Beer-Lambert Law

(Calculate Enzyme Activity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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